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Compound of Interest

Compound Name: Indium;silver

CAS No.: 12296-69-4

Cat. No.: B14729964

Get Quote

For researchers, scientists, and drug development professionals, the accurate detection of light

is paramount. This guide provides an objective comparison of indium-silver-based

photodetectors and other leading alternatives, supported by experimental data and detailed

protocols. We will delve into the performance metrics of established technologies like Indium

Gallium Arsenide (InGaAs) photodetectors, alongside emerging material classes such as

organic photodetectors and silver-containing quantum dots, offering a comprehensive overview

to inform your selection of the optimal photodetector for your application.

Performance Comparison of Photodetector
Materials
The selection of a photodetector is a critical decision, contingent on the specific requirements

of an application, such as the wavelength range of interest, required sensitivity, and response

speed. Below is a summary of key performance metrics for different photodetector

technologies.
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Material
Class

External
Quantum
Efficiency
(EQE)

Responsivit
y (R)

Specific
Detectivity
(D*)

Response
Time

Spectral
Range

Indium

Gallium

Arsenide

(InGaAs)

>98% at 1550

nm[1]

Typically 0.9

A/W at

1310nm, can

exceed 1.5

A/W[2][3]

~1.6 x 10¹⁰

Jones[4]

< 400 ps to

1.93 ns[5][6]

900 - 1700

nm[2][7]

Organic

Photodetecto

rs (OPDs)

Up to 80% in

NIR[8], can

exceed 100%

with internal

gain[9]

0.25 A/W to

>10⁶ A/W

(with gain)

[10][11]

>10¹³

Jones[12][13]

Microseconds

(µs) to

milliseconds

(ms)[14][15]

[16][17]

UV-Vis-NIR

(Broadly

tunable)[9]

[18]

Silver

Telluride

(Ag₂Te)

Quantum

Dots

~9.5% (zero

bias)[19]

Up to 150

A/W[20]

>3 x 10¹²

Jones[21]
~13.3 µs[22]

350 - 1600

nm[21][23]

Silver Indium

Disulfide

(AgInS₂)

Nanocrystals

Data not

readily

available in

reviewed

literature

Data not

readily

available in

reviewed

literature

Data not

readily

available in

reviewed

literature

Reported as

fast

Photoelectric

properties

studied

Experimental Protocol: Measuring External
Quantum Efficiency (EQE)
The external quantum efficiency is a critical parameter that quantifies the ratio of collected

charge carriers to the number of incident photons. The following protocol outlines a standard

method for its measurement.

Objective: To determine the external quantum efficiency of a photodetector as a function of

wavelength.
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Materials and Equipment:

Light Source (e.g., Xenon or Tungsten-Halogen lamp)

Monochromator

Optical Chopper

Focusing Optics (lenses and mirrors)

Calibrated Reference Photodiode (e.g., NIST-traceable silicon or InGaAs photodiode)

Device Under Test (DUT)

Lock-in Amplifier

Current Preamplifier

Data Acquisition System (Computer with appropriate software)

Procedure:

System Setup:

Align the light source, monochromator, chopper, and focusing optics to deliver a stable,

monochromatic beam of light.

Position the calibrated reference photodiode at the focal point of the beam.

Reference Measurement:

Modulate the light beam using the optical chopper at a known frequency.

Measure the photocurrent generated by the reference photodiode using the lock-in

amplifier for a range of wavelengths selected by the monochromator. This provides the

incident photon flux as a function of wavelength.

Sample Measurement:
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Replace the reference photodiode with the Device Under Test (DUT) at the exact same

position.

Measure the photocurrent generated by the DUT across the same range of wavelengths

using the lock-in amplifier.

Data Analysis:

Calculate the External Quantum Efficiency (EQE) at each wavelength using the following

formula:

EQE(λ) = [I_DUT(λ) / I_ref(λ)] * EQE_ref(λ)

Where:

I_DUT(λ) is the current measured from the DUT at wavelength λ.

I_ref(λ) is the current measured from the reference photodiode at wavelength λ.

EQE_ref(λ) is the known EQE of the calibrated reference photodiode at wavelength λ.

Plotting:

Plot the calculated EQE as a function of wavelength to obtain the spectral response of the

DUT.

Visualizing Experimental and Logical Frameworks
To further clarify the processes and relationships discussed, the following diagrams are

provided.
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Caption: Experimental workflow for measuring External Quantum Efficiency (EQE).
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Caption: Logical comparison of different photodetector technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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